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Compound of Interest

Compound Name: 5-Nitro-2-furonitrile

Cat. No.: B1294822

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective
equipment (PPE), and disposal of 5-Nitro-2-furonitrile. Adherence to these protocols is critical
to ensure personnel safety, prevent contamination, and maintain a secure laboratory
environment. 5-Nitro-2-furonitrile is a potent compound with significant health hazards,
necessitating stringent control measures.

Hazard and Exposure Data

5-Nitro-2-furonitrile is classified as a hazardous substance. It is harmful if swallowed, toxic in
contact with skin, and harmful if inhaled. It is also a suspected carcinogen. Due to its potency,
all handling of 5-Nitro-2-furonitrile powder should be performed within a certified chemical
fume hood or, preferably, a glove box to minimize inhalation exposure.
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Parameter Value Notes
CAS Number 59-82-5
Molecular Formula CsH2N20s3
Molecular Weight 138.08 g/mol
Pale yellow to yellow
Appearance .
crystalline powder
Harmful if swallowed, Toxic in
GHS Hazard Statements H302, H311, H332 contact with skin, Harmful if
inhaled.
As no specific OEL has been
established, a conservative
Occupational Exposure Limit ) approach is to handle it as a
Not Established i
(OEL) potent compound, potentially

in the range of 0.03 to 10
png/m3 (Safebridge Category 3).

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling 5-Nitro-2-furonitrile. The
following table outlines the minimum required PPE.
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PPE Category

Item

Specifications and
Rationale

Eye Protection

Safety Goggles

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards. Provides
a seal around the eyes to

protect against dust particles.

Face Protection

Face Shield

Recommended when there is
a significant risk of splashing
or dust generation, to be worn

over safety goggles.

Hand Protection

Butyl Rubber Gloves

Butyl rubber gloves are
recommended for handling
nitro compounds. Always
inspect gloves for integrity
before each use and change
them immediately upon
contamination. For prolonged
contact, consider double-

gloving.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully
buttoned. A disposable over-
garment is recommended
when handling larger

quantities.

Respiratory Protection

Powered Air-Purifying
Respirator (PAPR) with P100

filter

For handling powders, a PAPR
is the preferred option to
ensure a high level of
respiratory protection. If a
PAPR is not available, a full-
face respirator with a P100 (or

equivalent) particulate filter
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cartridge is the minimum

requirement.

Operational Plan for Safe Handling

A systematic workflow is crucial for safely handling 5-Nitro-2-furonitrile.

Caption: Workflow for the safe handling of 5-Nitro-2-furonitrile.

Experimental Protocol: General Weighing and Solution
Preparation

This protocol outlines a general procedure for accurately weighing 5-Nitro-2-furonitrile and
preparing a stock solution. This should be performed in a containment device such as a glove
box or a fume hood with appropriate airflow.

e Preparation:
o Ensure the balance is calibrated and level.
o Place a weigh boat on the balance and tare.
o Have a pre-labeled, sealable container ready for the prepared solution.
o Prepare the appropriate solvent.
e Weighing:

o Carefully transfer the desired amount of 5-Nitro-2-furonitrile powder to the weigh boat
using a clean, dedicated spatula.

o Avoid creating dust. If any powder is spilled, follow the spill cleanup protocol.
o Record the exact weight.
e Solution Preparation:

o Carefully add the weighed powder to the pre-labeled container.
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o Using a pipette, add the desired volume of solvent to the container.

o Seal the container and mix gently until the solid is completely dissolved.

Disposal Plan

Proper disposal of 5-Nitro-2-furonitrile and associated waste is critical to prevent
environmental contamination and ensure safety. All waste must be treated as hazardous.
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Waste Generation

Segregate Waste Streams

Sharps

Solid Waste Liquid Waste Contaminated Sharps
(Contaminated PPE, weigh boats, etc.) (Unused solutions, rinsates) (Needles, broken glass)

Designated Hazardous Designated Hazardous Puncture-Resistant
Solid Waste Container Liquid Waste Container Sharps Container

Label all containers with:
'Hazardous Waste'
'5-Nitro-2-furonitrile'
Date and Pl Name

'

Store in a designated, secure,
and well-ventilated area
away from incompatible materials.

Arrange for collection by
institutional hazardous waste management.

Click to download full resolution via product page

Caption: Step-by-step disposal plan for 5-Nitro-2-furonitrile waste.

Decontamination and Spill Cleanup
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o Decontamination: All surfaces and equipment that have come into contact with 5-Nitro-2-
furonitrile must be decontaminated. A suitable method is to wipe surfaces with a solvent
known to dissolve the compound (e.g., acetone, acetonitrile), followed by a wash with soap
and water. All cleaning materials must be disposed of as hazardous waste.

o Spill Cleanup:
o Evacuate: Immediately evacuate non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
o Don PPE: Wear the appropriate PPE as outlined above.

o Contain: For a solid spill, carefully cover the spill with an absorbent material to prevent
dust from becoming airborne.

o Collect: Gently sweep the absorbed material into a labeled, sealed container for
hazardous waste. Avoid creating dust.

o Decontaminate: Decontaminate the spill area as described above.

By adhering to these stringent safety protocols, researchers can minimize the risks associated
with handling the potent compound 5-Nitro-2-furonitrile, ensuring a safe and compliant
laboratory environment.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Nitro-2-furonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294822#personal-protective-equipment-for-
handling-5-nitro-2-furonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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